Cas no 80358-05-0 (3-O-Benzoylglucose; β-D-Pyranose-form)

• Product name: 3-O-Benzoylglucose; β-D-Pyranose-form
• CAS No: 80358-05-0
• MF: C₁₃H₁₆O₇
• MW: 284.261944770813
• CID: 6658825
• PubChem ID: 162994108

3-O-Benzoylglucose; β-D-Pyranose-form Chemical and Physical Properties

Names and Identifiers

• 80358-05-0
• (2R,3R,4S,5R,6R)-2,3,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl benzoate
• 3-O-Benzoylglucose; β-D-Pyranose-form

• Inchi： 1S/C13H16O7/c14-6-8-9(15)11(10(16)13(18)19-8)20-12(17)7-4-2-1-3-5-7/h1-5,8-11,13-16,18H,6H2
• InChI Key： FOUFVMIJSDWPJZ-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(OC(C2C=CC=CC=2)=O)C(O)C(O)O1

Computed Properties

• Exact Mass: 284.08960285g/mol
• Monoisotopic Mass: 284.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses